Cas no 2138110-01-5 (3-[(6-Amino-2-cyclobutylquinazolin-4-yl)sulfanyl]propanoic acid)

• Product Name: 3-[(6-Amino-2-cyclobutylquinazolin-4-yl)sulfanyl]propanoic acid
• CAS No: 2138110-01-5
• MF: C₁₅H₁₇N₃O₂S
• MW: 303.379381895065
• CID: 6397970
• PubChem ID: 165492605
• Update Time: 2025-10-30

3-[(6-Amino-2-cyclobutylquinazolin-4-yl)sulfanyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153467
• 2138110-01-5
• 3-[(6-amino-2-cyclobutylquinazolin-4-yl)sulfanyl]propanoic acid
• 3-[(6-Amino-2-cyclobutylquinazolin-4-yl)sulfanyl]propanoic acid

• Inchi： 1S/C15H17N3O2S/c16-10-4-5-12-11(8-10)15(21-7-6-13(19)20)18-14(17-12)9-2-1-3-9/h4-5,8-9H,1-3,6-7,16H2,(H,19,20)
• InChI Key： YKWDGAACBBCFJL-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)C1C2C=C(C=CC=2N=C(C2CCC2)N=1)N

Computed Properties

• Exact Mass: 303.10414797g/mol
• Monoisotopic Mass: 303.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-[(6-Amino-2-cyclobutylquinazolin-4-yl)sulfanyl]propanoic acid

Recent Advances in the Study of 3-[(6-Amino-2-cyclobutylquinazolin-4-yl)sulfanyl]propanoic acid (CAS: 2138110-01-5)

The compound 3-[(6-Amino-2-cyclobutylquinazolin-4-yl)sulfanyl]propanoic acid (CAS: 2138110-01-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinazoline derivative exhibits a unique structural framework, combining a cyclobutyl group with a sulfanylpropanoic acid moiety, which may contribute to its biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of research has been the compound's potential as an inhibitor of specific enzymatic targets. Preliminary in vitro studies suggest that 3-[(6-Amino-2-cyclobutylquinazolin-4-yl)sulfanyl]propanoic acid demonstrates selective inhibition against certain kinases involved in inflammatory pathways. These findings are particularly promising for the development of novel anti-inflammatory agents, with potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant advancement is the optimization of the synthetic route for this compound. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from readily available precursors. The improved synthetic protocol not only enhances the yield and purity of the final product but also reduces the environmental impact by minimizing the use of hazardous reagents. This development is crucial for facilitating further preclinical and clinical studies.

In addition to its inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in animal models have shown that 3-[(6-Amino-2-cyclobutylquinazolin-4-yl)sulfanyl]propanoic acid exhibits favorable bioavailability and a reasonable half-life, making it a viable candidate for oral administration. Furthermore, preliminary toxicity assessments indicate a good safety profile, with no significant adverse effects observed at therapeutic doses.

The structural versatility of this compound has also prompted research into its potential as a scaffold for the development of analogs. By modifying specific functional groups, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. Several derivatives have already been synthesized and are currently undergoing evaluation in various biological assays. These efforts highlight the compound's potential as a lead structure for drug discovery.

In conclusion, the recent studies on 3-[(6-Amino-2-cyclobutylquinazolin-4-yl)sulfanyl]propanoic acid (CAS: 2138110-01-5) underscore its promise as a therapeutic agent and a valuable tool for chemical biology research. The compound's unique structure, combined with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further development. Future research will likely focus on advancing its preclinical evaluation and exploring its potential in combination therapies.